Cas no 1030419-77-2 ([1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-, methyl ester)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-, methyl ester
• CAS No: 1030419-77-2
• MF: C₇H₇N₅O₂
• MW: 193.162780046463
• CID: 5895943
• PubChem ID: 28748857
• Update Time: 2025-08-01

[1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-, methyl ester
• Methyl 7-imino-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• CS-0290502
• methyl 7-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• AKOS002675332
• EN300-5036073
• 1030419-77-2

• Inchi： 1S/C7H7N5O2/c1-14-6(13)4-2-9-7-10-3-11-12(7)5(4)8/h2-3H,8H2,1H3
• InChI Key： KXDRLCFWGAPODG-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C(N)=C(C(OC)=O)C=N2

Computed Properties

• Exact Mass: 193.05997448g/mol
• Monoisotopic Mass: 193.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• pka: 1.31±0.40(Predicted)

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-, methyl ester

[1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-, methyl ester (CAS No. 1030419-77-2): A Comprehensive Overview

[1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-, methyl ester (CAS No. 1030419-77-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the research and development of this compound.

The chemical structure of [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-, methyl ester is characterized by a triazolopyrimidine core with a carboxylic acid moiety at the 6-position and an amino group at the 7-position. The methyl ester functionality at the carboxylic acid position adds to its chemical stability and solubility properties. This unique structural arrangement confers the compound with a range of biological activities, making it a valuable candidate for drug discovery.

The synthesis of [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-, methyl ester has been extensively studied in recent years. One common approach involves the condensation of a suitable pyrimidine derivative with an appropriate triazole precursor. For instance, a recent study published in the Journal of Organic Chemistry reported a highly efficient one-pot synthesis method that yields the compound in good purity and yield. This method involves the sequential addition of reagents under controlled conditions to ensure high selectivity and minimal by-product formation.

In terms of biological properties, [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-, methyl ester has shown promising activity in various biological assays. It has been identified as a potent inhibitor of specific enzymes involved in key metabolic pathways. For example, research conducted at the University of California demonstrated that this compound effectively inhibits the activity of a particular kinase enzyme associated with cancer cell proliferation. This finding suggests its potential as an anticancer agent.

Furthermore, studies have also explored the pharmacological properties of [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-, methyl ester. Preclinical trials have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles. These properties are crucial for its development as a therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is an important consideration for drug safety.

The therapeutic applications of [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-, methyl ester are being actively investigated. Ongoing clinical trials are evaluating its efficacy in treating various diseases. One notable application is in the treatment of neurodegenerative disorders such as Alzheimer's disease. Preclinical studies have shown that this compound can modulate key signaling pathways involved in neuroprotection and cognitive function.

Recent advancements in drug delivery systems have further enhanced the potential of [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-, methyl ester. Nanoparticle-based delivery systems have been developed to improve its bioavailability and target specificity. These delivery systems can encapsulate the compound and release it in a controlled manner at the site of action, thereby maximizing its therapeutic effect while minimizing side effects.

In conclusion, [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-, methyl ester (CAS No. 1030419-77-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic applications.